Cas no 139503-72-3 (Octanedioic acid, 2-cyano-, diethyl ester)

• Product Name: Octanedioic acid, 2-cyano-, diethyl ester
• CAS No: 139503-72-3
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 1272750
• Update Time: 2024-08-04

Octanedioic acid, 2-cyano-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanedioic acid, 2-cyano-, diethyl ester
• Octanedioic acid, 2-cyano-, 1,8-diethyl ester

• Inchi： 1S/C13H21NO4/c1-3-17-12(15)9-7-5-6-8-11(10-14)13(16)18-4-2/h11H,3-9H2,1-2H3
• InChI Key： MEAWWSYGFGNSMB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C#N)CCCCCC(OCC)=O

Computed Properties

• Exact Mass: 255.14713

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 373.4±27.0 °C(Predicted)
• PSA: 76.39